Cas no 103796-62-9 (1-Methyl-2,3-dihydro-1H-indol-6-ylamine)

• Product Name: 1-Methyl-2,3-dihydro-1H-indol-6-ylamine
• CAS No: 103796-62-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD10000814
• CID: 1139001
• PubChem ID: 12369048
• Update Time: 2025-04-20

1-Methyl-2,3-dihydro-1H-indol-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-amine, 2,3-dihydro-1-methyl-
• 1-Methyl-2,3-dihydro-1H-indol-6-ylamine
• 1-methyl-2,3-dihydroindol-6-amine
• UKRORGSYN-BB BBV-116752
• 1-METHYLINDOLIN-6-AMINE
• EN300-42214
• DTXSID90494712
• AKOS000223724
• 6-Amino-1-methylindoline
• AB55966
• 1-methyl-2,3-dihydro-1H-indol-6-amine
• CS-0440130
• 1-Methylindoline-6-ylamine
• ZWXDYSNVJMNJQS-UHFFFAOYSA-N
• Z334596086
• DB-059053
• SCHEMBL3999191
• 103796-62-9

• MDL： MFCD10000814
• Inchi： 1S/C9H12N2/c1-11-5-4-7-2-3-8(10)6-9(7)11/h2-3,6H,4-5,10H2,1H3
• InChI Key： ZWXDYSNVJMNJQS-UHFFFAOYSA-N
• SMILES： N1(C)C2C=C(C=CC=2CC1)N

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.4±35.0 °C at 760 mmHg
• Flash Point: 122.6±21.1 °C
• PSA: 29.26
• LogP: 1.90730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Methyl-2,3-dihydro-1H-indol-6-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)